Cas no 64715-88-4 ((S)-1-Methoxymethyl-2-methyl-propylamine)

• Product Name: (S)-1-Methoxymethyl-2-methyl-propylamine
• CAS No: 64715-88-4
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD10033490
• CID: 1682646
• PubChem ID: 10866313
• Update Time: 2025-04-21

(S)-1-Methoxymethyl-2-methyl-propylamine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-Methoxy-3-methyl-2-butanamine
• AC1L6Y88
• CTK4I3974
• O-methoxyvalinol
• (S)-2-amino-1-methoxy-3-methylbutane
• (S)-1-Isopropyl-2-methoxyethylamine
• 1-methoxy-3-methylbutan-2-amine
• (1-(Methoxymethyl)-1H-indol-2-yl)(4-methoxyphenyl)methanone
• NSC177968
• AG-F-45379
• 1-methoxymethyl-2-methylpropylamine
• (1-methoxymethyl-indol-2-yl)-(4-methoxy-phenyl)-methanone
• 1-Methoxymethyl-2-indolyl-4-methoxyphenylketon
• (S)-1-Methoxymethyl-2-methyl-propylamine
• MFCD10033490
• 64715-88-4
• (2S)-1-Methoxy-3-methylbutan-2-amine
• SCHEMBL56785
• AKOS005264985
• (S)-1-Methoxy-3-methylbutan-2-amine
• DB-258150
• CS-0322727
• (2S)-1-Methoxy-3-methyl-butan-2-amine

• MDL： MFCD10033490
• Inchi： 1S/C6H15NO/c1-5(2)6(7)4-8-3/h5-6H,4,7H2,1-3H3/t6-/m1/s1
• InChI Key： PVNWTJLUPPXWDT-ZCFIWIBFSA-N
• SMILES： O(C)C[C@H](C(C)C)N

Computed Properties

• Exact Mass: 117.115364102g/mol
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: NA
• Density: 0.8±0.1 g/cm3
• Boiling Point: 144.8±13.0 °C at 760 mmHg
• Flash Point: 30.3±15.6 °C

(S)-1-Methoxymethyl-2-methyl-propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers